Cas no 2138545-31-8 (2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}butanenitrile)

• Product Name: 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}butanenitrile
• CAS No: 2138545-31-8
• MF: C₁₀H₁₅N₃OS
• MW: 225.31060051918
• CID: 6018921
• PubChem ID: 165494174
• Update Time: 2025-06-10

2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}butanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}butanenitrile
• 2-{[1-(3-methoxy-1,2-thiazol-5-yl)ethyl]amino}butanenitrile
• 2138545-31-8
• EN300-1179572

• Inchi： 1S/C10H15N3OS/c1-4-8(6-11)12-7(2)9-5-10(14-3)13-15-9/h5,7-8,12H,4H2,1-3H3
• InChI Key： RBJKTILOQUOFPN-UHFFFAOYSA-N
• SMILES： S1C(=CC(=N1)OC)C(C)NC(C#N)CC

Computed Properties

• Exact Mass: 225.09358328g/mol
• Monoisotopic Mass: 225.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86.2Ų

Additional information on 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}butanenitrile

Professional Introduction to 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}butanenitrile (CAS No. 2138545-31-8)

2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}butanenitrile, identified by its CAS number 2138545-31-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a nitrile group and an amine moiety linked to a thiazole ring suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The compound's structure consists of several key functional groups that contribute to its unique chemical properties. The thiazole ring, a heterocyclic compound containing sulfur and nitrogen, is known for its broad spectrum of biological activities. Specifically, the 3-methoxy substitution on the thiazole ring enhances its reactivity and may influence its interaction with biological targets. The nitrile group (-CN) introduces polarity and potential hydrogen bonding capabilities, while the amine group (-NH2) serves as a site for further functionalization or binding interactions.

In recent years, there has been growing interest in thiazole derivatives due to their demonstrated efficacy in various pharmacological applications. Thiazole-based compounds have shown promise in treating infections, inflammation, and even certain types of cancer. The specific modification of the thiazole ring with a methoxy group in 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}butanenitrile may enhance its bioavailability and target specificity, making it a valuable scaffold for drug discovery.

The nitrile-containing side chain in this compound adds another layer of complexity and potential functionality. Nitriles are known to participate in various chemical reactions, including nucleophilic addition and reduction reactions, which can be exploited for further derivatization. This flexibility allows researchers to modify the compound's properties to suit specific therapeutic needs. For instance, the nitrile group can be hydrolyzed to form a carboxylic acid or reduced to an amine, providing multiple pathways for structural diversification.

Recent studies have highlighted the importance of amine-functionalized compounds in medicinal chemistry. Amines are crucial pharmacophores that can interact with biological targets through hydrogen bonding and other non-covalent interactions. The presence of an amine group in 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}butanenitrile suggests that this compound may exhibit potent binding affinity to proteins and enzymes involved in disease pathways. This makes it an attractive candidate for developing small-molecule inhibitors or modulators.

The combination of these structural features—thiazole ring, methoxy substitution, nitrile group, and amine moiety—makes 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}butanenitrile a versatile molecule with potential applications across multiple therapeutic areas. Researchers are exploring its potential as an intermediate in the synthesis of more complex molecules or as a lead compound for further optimization.

In the context of drug discovery, the synthesis and characterization of such compounds are critical steps toward understanding their biological activity and developing new treatments. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, facilitating rapid screening and evaluation. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential for confirming the structure and purity of these compounds.

The pharmacological evaluation of 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}butanenitrile is currently underway in several research laboratories. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to human health conditions. These findings are encouraging and warrant further investigation into its mechanisms of action and therapeutic potential.

The development of novel therapeutic agents relies heavily on the discovery and optimization of new molecular entities. Compounds like 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}butanenitrile, with their intricate structures and diverse functional groups, represent significant opportunities for innovation. By leveraging advances in synthetic chemistry and biotechnology, researchers can accelerate the process of identifying promising candidates for drug development.

In conclusion, 2-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}butanenitrile (CAS No. 2138545-31-8) is a structurally complex compound with potential applications in pharmaceutical research. Its unique combination of functional groups—thiazole ring with methoxy substitution, nitrile group, and amine moiety—makes it a versatile scaffold for drug discovery. Ongoing studies aim to explore its biological activity and develop novel therapeutic agents based on this promising molecule.